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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzotrifluoride

Cat. No.: B1266206 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-
nitrobenzotrifluoride. The following procedural guidance is designed to ensure safe

laboratory operations and minimize risks associated with this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-nitrobenzotrifluoride is

presented below.

Property Value

CAS Number 344-38-7

Molecular Formula C₇H₃BrF₃NO₂

Molecular Weight 270.00 g/mol

Appearance Light yellow solid crystalline[1]

Melting Point 33-35 °C (lit.)

Boiling Point 95-100 °C at 5 mmHg (lit.)

Flash Point 113 °C (235.4 °F) - closed cup
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5-Bromo-2-nitrobenzotrifluoride is classified as a hazardous substance. The following table

summarizes its hazard statements.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2][3]

Acute Toxicity, Dermal H312: Harmful in contact with skin[2][3]

Acute Toxicity, Inhalation H332: Harmful if inhaled[2]

Skin Corrosion/Irritation H315: Causes skin irritation[1][2][3]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][2]

Operational Plan: Handling and First Aid
A systematic approach to handling this chemical is crucial for laboratory safety. This involves a

combination of engineering controls, appropriate personal protective equipment, and

established handling and emergency procedures.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Emergency eye wash fountains and safety showers should be readily accessible in the

immediate vicinity of any potential exposure.[5]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Bromo-2-
nitrobenzotrifluoride.
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Body Part Equipment Standard/Specification

Eye/Face

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

larger quantities.[5]

Conforming to EN166 or

OSHA 29 CFR 1910.133.[1]

Hands

Chemical-resistant, impervious

gloves.[6] High-performance

nitrile gloves are a suitable

option.

Conforming to EN 374.

Body

Protective lab coat or

chemical-resistant

clothing/coveralls to prevent

skin exposure.[1][6]

Respiratory

A multi-purpose combination

respirator cartridge (US) or an

air-purifying respirator is

necessary if ventilation is

inadequate or for handling

larger quantities.[5][6]

NIOSH (US) or EN 149 (EU)

approved.

Step-by-Step Handling Procedures
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Don all required personal protective equipment.

Dispensing: Carefully weigh and dispense the chemical within the fume hood. Avoid

generating dust or aerosols.

During Use: Keep the container tightly closed when not in use.[1] Avoid contact with skin,

eyes, and clothing.[2][7] Do not eat, drink, or smoke in the work area.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][2] Decontaminate the work surface.
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First Aid Measures
Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present and easy to do.[1] If eye irritation persists, seek

medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. If skin irritation occurs or if you feel unwell, get medical advice.[1][2]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.

Disposal Plan
Proper disposal of 5-Bromo-2-nitrobenzotrifluoride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedures
Waste Collection: Collect waste material in a suitable, labeled, and closed container. Do not

mix with other waste streams unless compatibility is confirmed.

Container Disposal: Empty containers may retain product residue. Handle them with the

same precautions as the product itself.

Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant in accordance with local, regional, and national regulations.[1] Do not let the product

enter drains.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Bromo-2-nitrobenzotrifluoride.
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Caption: Workflow for Safe Handling of 5-Bromo-2-nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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